Cas no 23286-64-8 (5-amino-3-methyl-1H-pyrazole-4-carboxylic acid)

5-Amino-3-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its pyrazole core is structurally significant for designing biologically active molecules, particularly in medicinal chemistry. The presence of reactive sites allows for further derivatization, enabling the synthesis of diverse derivatives with potential pharmacological properties. This compound exhibits stability under standard conditions and is compatible with common synthetic protocols. Its well-defined structure and functional group compatibility make it a valuable building block for researchers developing novel compounds in drug discovery and agrochemical research.

5-amino-3-methyl-1H-pyrazole-4-carboxylic acid structure

23286-64-8 structure

Product Name:5-amino-3-methyl-1H-pyrazole-4-carboxylic acid

CAS No:23286-64-8

MF:C₅H₇N₃O₂

MW:141.127980470657

CID:251924

PubChem ID:19847540

Update Time:2025-06-07

5-amino-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid, 3-amino-5-methyl-
- Pyrazole-4-carboxylicacid, 3-amino-5-methyl- (8CI)
- 3-amino-5-methyl-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 3-amino-5-methyl-
- 5-amino-3-methyl-4-pyrazolecarboxylic acid
- SCHEMBL10488455
- 23286-64-8
- DTXSID00600569
- 5-Amino-3-methyl-1H-pyrazole-4-carboxylic acid
- EN300-109876
- 1H-Pyrazole-4-carboxylicacid,3-amino-5-methyl-(9CI)
- AKOS002682428
- CS-0288961
- 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD18809700
- Inchi： 1S/C5H7N3O2/c1-2-3(5(9)10)4(6)8-7-2/h1H3,(H,9,10)(H3,6,7,8)
- InChI Key： NVEXOWPDNZOTNV-UHFFFAOYSA-N
- SMILES： OC(C1C(N)=NNC=1C)=O

Computed Properties

Exact Mass: 141.05391
Monoisotopic Mass: 141.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 92Å²

Experimental Properties

PSA: 92

5-amino-3-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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TRC	A618303-25mg	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8		25mg	$ 70.00	2022-06-08
TRC	A618303-50mg	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8		50mg	$ 95.00	2022-06-08
TRC	A618303-250mg	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8		250mg	$ 340.00	2022-06-08
Enamine	EN300-109876-0.05g	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8	95%	0.05g	$84.0	2023-10-27
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Enamine	EN300-109876-0.25g	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8	95%	0.25g	$178.0	2023-10-27
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Enamine	EN300-109876-2.5g	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8	95%	2.5g	$867.0	2023-10-27
Enamine	EN300-109876-5.0g	5-amino-3-methyl-1H-pyrazole-4-carboxylic acid	23286-64-8		5g	$1280.0	2023-06-10